Cas no 1354487-35-6 ((2S,4S)-1-(tert-Butoxycarbonyl)-4-(5-chloro-8-quinolinyl)oxy-2-pyrrolidinecarboxylic Acid)

• Product Name: (2S,4S)-1-(tert-Butoxycarbonyl)-4-(5-chloro-8-quinolinyl)oxy-2-pyrrolidinecarboxylic Acid
• CAS No: 1354487-35-6
• MF: C₁₉H₂₁ClN₂O₅
• MW: 392.833444356918
• CID: 4696158
• Update Time: 2023-11-22

(2S,4S)-1-(tert-Butoxycarbonyl)-4-(5-chloro-8-quinolinyl)oxy-2-pyrrolidinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-1-(tert-Butoxycarbonyl)-4-[(5-chloro-8-quinolinyl)oxy]-2-pyrrolidinecarboxylic acid
• (2S,4S)-1-(tert-Butoxycarbonyl)-4-(5-chloro-8-quinolinyl)oxy-2-pyrrolidinecarboxylic Acid

• Inchi： 1S/C19H21ClN2O5/c1-19(2,3)27-18(25)22-10-11(9-14(22)17(23)24)26-15-7-6-13(20)12-5-4-8-21-16(12)15/h4-8,11,14H,9-10H2,1-3H3,(H,23,24)/t11-,14-/m0/s1
• InChI Key： VZFDILBIBFZFIF-FZMZJTMJSA-N
• SMILES： ClC1=CC=C(C2C1=CC=CN=2)O[C@@H]1CN(C(=O)OC(C)(C)C)[C@H](C(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 567
• Topological Polar Surface Area: 89

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 570.6±50.0 °C at 760 mmHg
• Flash Point: 298.9±30.1 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

(2S,4S)-1-(tert-Butoxycarbonyl)-4-(5-chloro-8-quinolinyl)oxy-2-pyrrolidinecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives